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Carbenicillin Disodium is a semi-synthetic penicillin antibiotic widely utilized in molecular

biology as a selective agent for Escherichia coli strains carrying plasmids with a corresponding

resistance gene, typically the β-lactamase gene (bla or ampR). Its primary advantage over

ampicillin is its enhanced stability in growth media, which minimizes the formation of satellite

colonies and ensures consistent selective pressure over time.[1][2][3][4][5][6][7] This document

provides detailed information on its mechanism of action, recommended working

concentrations, and protocols for its use in E. coli selection.

Mechanism of Action and Resistance
Carbenicillin, a member of the β-lactam class of antibiotics, functions by inhibiting the synthesis

of the bacterial cell wall.[3][6] It specifically targets and inactivates transpeptidases, also known

as penicillin-binding proteins (PBPs), which are essential enzymes for the final steps of

peptidoglycan synthesis.[7][8] This interference with cell wall integrity leads to cell lysis and

death of susceptible bacteria.[6][7]
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Resistance to carbenicillin in E. coli is most commonly conferred by the expression of a β-

lactamase enzyme, which is encoded by a gene often carried on a plasmid (e.g., the bla gene).

[3][9] This enzyme hydrolyzes the β-lactam ring, the active component of carbenicillin, thereby

inactivating the antibiotic and allowing the bacteria to survive and proliferate.[3][8]
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Mechanism of Carbenicillin action and resistance.

Quantitative Data Summary
The working concentration of Carbenicillin Disodium can vary depending on the specific

application, such as the type of E. coli strain and the copy number of the plasmid being

selected for. The following table summarizes the recommended concentrations for stock and

working solutions.
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Parameter Concentration Solvent Notes

Stock Solution 50 - 100 mg/mL
Sterile distilled water

or 50% ethanol

A 1000x stock solution

is commonly

prepared.[10][11][12]

Working

Concentration

(General)

50 - 100 µg/mL
Growth media (e.g.,

LB Broth/Agar)

This range is effective

for most E. coli

selection applications.

[1][13]

Working

Concentration

(Variable)

20 - 100 µg/mL
Growth media (e.g.,

LB Broth/Agar)

The concentration

may be adjusted

based on the plasmid

copy number (lower

for high-copy, higher

for low-copy).[3]

Working

Concentration (Broad

Range)

100 - 500 µg/mL Growth media

This higher range is

sometimes used for

both Agrobacterium

and E. coli.[14]

Experimental Protocols
Preparation of Carbenicillin Disodium Stock Solution
(1000x)
This protocol describes the preparation of a 50 mg/mL stock solution.

Materials:

Carbenicillin Disodium salt

Sterile distilled water

Sterile conical tube or bottle

0.22 µm syringe filter
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Sterile syringe

Sterile microcentrifuge tubes for aliquots

Procedure:

Weigh out 5 grams of Carbenicillin Disodium salt.[1][2]

Add the powder to a sterile container.

Add sterile distilled water to a final volume of 100 mL.[1][2]

Vortex or mix until the powder is completely dissolved.[1]

Sterilize the solution by passing it through a 0.22 µm syringe filter into a sterile container.[1]

[2][13][15] Do not autoclave carbenicillin solutions as heat will inactivate the antibiotic.[3]

Aliquot the sterile stock solution into smaller, single-use volumes (e.g., 1 mL) in sterile

microcentrifuge tubes.

Label the aliquots with the name of the antibiotic, concentration, and date of preparation.

Store the stock solution at -20°C for up to one year.[16] For short-term storage, aliquots can

be kept at 4°C for up to two weeks.[12]

E. coli Selection using Carbenicillin
This protocol outlines the steps for using Carbenicillin Disodium in both liquid and solid growth

media for the selection of transformed E. coli.

Materials:

Luria-Bertani (LB) broth or agar

Carbenicillin Disodium stock solution (50 mg/mL)

Transformed E. coli culture

Sterile culture tubes or flasks
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Petri dishes

Incubator

Procedure for Solid Media (Agar Plates):

Prepare LB agar according to the manufacturer's instructions and autoclave.

Cool the molten agar in a water bath to 50-60°C. It is crucial to cool the agar before adding

the antibiotic to prevent its degradation.

Add the Carbenicillin Disodium stock solution to the molten agar to achieve the desired final

working concentration (e.g., for a final concentration of 50 µg/mL, add 1 mL of a 50 mg/mL

stock solution to 1 L of agar).

Swirl the flask gently to ensure the antibiotic is evenly distributed.

Pour the agar into sterile petri dishes (approximately 20-25 mL per 100 mm plate).

Allow the plates to solidify at room temperature.

Once solidified, the plates can be used immediately or stored at 4°C for up to two weeks.

Spread the transformed E. coli culture on the surface of the carbenicillin-containing plates.

Incubate the plates overnight at 37°C.

Procedure for Liquid Media (Broth Culture):

Prepare sterile LB broth.

Add the Carbenicillin Disodium stock solution to the broth to the desired final working

concentration (e.g., for a 100 µg/mL final concentration, add 100 µL of a 50 mg/mL stock to

50 mL of broth).

Inoculate the broth with a single colony of transformed E. coli from a selective plate.

Incubate the culture overnight at 37°C with shaking.
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Workflow for E. coli selection on solid media.

Concluding Remarks
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Carbenicillin Disodium is a robust and reliable selective agent for molecular biology

applications involving E. coli. Its stability provides a distinct advantage over ampicillin, leading

to more consistent and reproducible results.[5] By following the protocols and concentration

guidelines outlined in these notes, researchers can effectively select for successfully

transformed E. coli while minimizing experimental variability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Carbenicillin
Disodium in E. coli Selection]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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